Cas no 1005632-64-3 (3-amino-4-(1,5-dimethyl-1H-pyrazol-4-yl)-6-(trifluoromethyl)thieno2,3-bpyridine-2-carboxamide)

• Product Name: 3-amino-4-(1,5-dimethyl-1H-pyrazol-4-yl)-6-(trifluoromethyl)thieno2,3-bpyridine-2-carboxamide
• CAS No: 1005632-64-3
• MF: C₁₄H₁₂F₃N₅OS
• MW: 355.33819103241
• MDL: MFCD03422767
• CID: 1126968
• PubChem ID: 17024784
• Update Time: 2025-05-21

3-amino-4-(1,5-dimethyl-1H-pyrazol-4-yl)-6-(trifluoromethyl)thieno2,3-bpyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-4-(1,5-dimethyl-1h-pyrazol-4-yl)-6-(trifluoromethyl)thien O[2,3-b]pyridine-2-carboxamide
• 3-amino-4-(1,5-dimethyl-1H-pyrazol-4-yl)-6-(trifluoromethyl)thieno2,3-bpyridine-2-carboxamide
• AKOS000305471
• 1005632-64-3
• EN300-228749
• 3-amino-4-(1,5-dimethyl-1H-pyrazol-4-yl)-6-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxamide
• STK313043
• 3-amino-4-(1,5-dimethylpyrazol-4-yl)-6-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxamide
• 3-Amino-4-(1,5-dimethyl-1H-pyrazol-4-yl)-6-trifluoromethyl-thieno[2,3-b]pyridine-2-carboxylic acid amide
• BBL039133
• CS-0279747
• 3-amino-4-(1,5-dimethyl-1h-pyrazol-4-yl)-6-trifluoromethyl-thieno[2,3-b]pyridine-2-carboxylic acid a

• MDL： MFCD03422767
• Inchi： 1S/C14H12F3N5OS/c1-5-7(4-20-22(5)2)6-3-8(14(15,16)17)21-13-9(6)10(18)11(24-13)12(19)23/h3-4H,18H2,1-2H3,(H2,19,23)
• InChI Key： LXHWKFVCAFOXDZ-UHFFFAOYSA-N
• SMILES： S1C(C(N)=O)=C(C2C1=NC(C(F)(F)F)=CC=2C1C=NN(C)C=1C)N

Computed Properties

• Exact Mass: 355.07146568g/mol
• Monoisotopic Mass: 355.07146568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 128Ų

Additional information on 3-amino-4-(1,5-dimethyl-1H-pyrazol-4-yl)-6-(trifluoromethyl)thieno2,3-bpyridine-2-carboxamide

3-Amino-4-(1,5-dimethyl-1H-pyrazol-4-yl)-6-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxamide: A Comprehensive Overview

The compound 3-amino-4-(1,5-dimethyl-1H-pyrazol-4-yl)-6-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxamide (CAS No. 1005632-64-3) is a highly specialized heterocyclic molecule with significant potential in medicinal chemistry and pharmaceutical research. This thienopyridine derivative has garnered attention due to its unique structural features, including a trifluoromethyl group and a pyrazole moiety, which contribute to its diverse biological activities and applications.

From a structural perspective, this compound combines several pharmacophoric elements that are highly valued in drug discovery. The presence of the 3-amino group and 2-carboxamide functionality on the thieno[2,3-b]pyridine core creates multiple sites for molecular interactions, while the 1,5-dimethyl-1H-pyrazol-4-yl substituent adds steric and electronic complexity. The trifluoromethyl group at position 6 is particularly noteworthy, as this moiety is known to enhance metabolic stability and membrane permeability in bioactive compounds.

Recent literature suggests that derivatives of 3-amino-4-(1,5-dimethyl-1H-pyrazol-4-yl)-6-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxamide may exhibit promising pharmacological properties. Researchers are particularly interested in its potential as a kinase inhibitor scaffold, with possible applications in addressing various cellular signaling pathways. The compound's structural features make it an attractive candidate for the development of targeted therapies, especially in areas where modulation of specific protein-protein interactions is desired.

The synthesis of CAS 1005632-64-3 typically involves multi-step organic transformations, starting from appropriately functionalized pyridine precursors. Key steps often include the construction of the thienopyridine core through cyclization reactions, followed by the introduction of the pyrazole and trifluoromethyl groups. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the pharmaceutical industry's growing commitment to sustainable practices.

In terms of physicochemical properties, 3-amino-4-(1,5-dimethyl-1H-pyrazol-4-yl)-6-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxamide demonstrates characteristics typical of drug-like molecules. Its molecular weight and logP values suggest good bioavailability potential, while the presence of multiple hydrogen bond donors and acceptors indicates possible interactions with biological targets. These properties make it particularly interesting for researchers exploring structure-activity relationships in medicinal chemistry.

The current market for thienopyridine derivatives shows steady growth, driven by increasing interest in heterocyclic compounds for pharmaceutical applications. As a research chemical, CAS 1005632-64-3 is primarily utilized by academic institutions and pharmaceutical companies engaged in early-stage drug discovery. The compound's unique structure positions it as a valuable building block for the development of novel therapeutic agents, particularly in areas such as targeted cancer therapies and inflammatory diseases.

From a safety perspective, standard laboratory precautions should be observed when handling 3-amino-4-(1,5-dimethyl-1H-pyrazol-4-yl)-6-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxamide. While comprehensive toxicological data may be limited due to its status as a research chemical, proper personal protective equipment and adequate ventilation are recommended during experimental procedures. Researchers are advised to consult relevant safety data sheets and conduct appropriate risk assessments before working with this compound.

The future outlook for thieno[2,3-b]pyridine derivatives appears promising, with increasing publications highlighting their therapeutic potential. As computational drug design methods become more sophisticated, compounds like 3-amino-4-(1,5-dimethyl-1H-pyrazol-4-yl)-6-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxamide are likely to play important roles in virtual screening campaigns and structure-based drug design initiatives. The integration of AI and machine learning in pharmaceutical research may further accelerate the exploration of this chemical space.

For researchers interested in obtaining CAS 1005632-64-3, several specialty chemical suppliers offer this compound in varying quantities and purities. The compound is typically supplied as a solid and should be stored under appropriate conditions to maintain stability. As with all research chemicals, verification of analytical data (such as NMR and HPLC profiles) is recommended to ensure compound identity and purity for experimental purposes.

In conclusion, 3-amino-4-(1,5-dimethyl-1H-pyrazol-4-yl)-6-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxamide represents an intriguing example of modern heterocyclic chemistry with significant potential in drug discovery. Its complex structure and functional group diversity make it a valuable tool for medicinal chemists exploring new therapeutic avenues. As research continues to uncover the full potential of thienopyridine-based compounds, this particular derivative is likely to remain an important subject of scientific investigation in the coming years.